1-(Oxan-3-ylmethyl)-1,4-diazepan-5-one

• IUPAC Name: 1-(oxan-3-ylmethyl)-1,4-diazepan-5-one
• InChI: InChI=1S/C11H20N2O2/c14-11-3-5-13(6-4-12-11)8-10-2-1-7-15-9-10/h10H,1-9H2,(H,12,14)
• InChI Key: YWLUYMMUMDZYGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(COC1)CN2CCC(=O)NCC2
• Molecular Formula: C11H20N2O2
• Molecular Weight: 212.29 g/mol

Description

1-(Oxan-3-ylmethyl)-1,4-diazepan-5-one is a seven-membered heterocyclic compound featuring a 1,4-diazepan-5-one core substituted at the N1 position with an oxan-3-ylmethyl group. The diazepanone scaffold consists of two nitrogen atoms (positions 1 and 4) and a ketone at position 5. The oxan-3-ylmethyl substituent introduces a tetrahydropyran (oxane) ring linked via a methyl group, enhancing hydrophilicity compared to purely aromatic substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Oxan-3-ylmethyl)-1,4-diazepan-5-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of oxan-3-ylmethylamine with a suitable diazepanone precursor in the presence of a base. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran at room temperature or slightly elevated temperatures.

Industrial Production Methods

Industrial production of 1-(Oxan-3-ylmethyl)-1,4-diazepan-5-one may involve continuous flow synthesis techniques to ensure high yield and purity. The use of automated reactors and real-time monitoring systems can optimize reaction conditions and scale up the production process efficiently.

Chemical Reactions Analysis

Types of Reactions

1-(Oxan-3-ylmethyl)-1,4-diazepan-5-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the diazepane ring, where nucleophiles replace leaving groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding oxides or ketones.

Reduction: Formation of reduced amines or alcohols.

Substitution: Formation of substituted diazepane derivatives.

Scientific Research Applications

1-(Oxan-3-ylmethyl)-1,4-diazepan-5-one has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or antiviral properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(Oxan-3-ylmethyl)-1,4-diazepan-5-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and triggering downstream signaling pathways. This interaction can result in various biological effects, depending on the specific target and context.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Conformational Differences

The diazepanone ring’s conformation is highly dependent on substituents. Key analogs include:

2,7-Diphenyl-1,4-diazepan-5-one Derivatives (DIAZ1 and DIAZ2)

• Substituents : 2,7-Diphenyl, 3,6-dimethyl (DIAZ1); additional nitroso group (DIAZ2) .
• Conformation : DIAZ1 adopts a chair conformation, while DIAZ2 forms a boat conformation due to steric and electronic effects of the nitroso group.
• Hydrogen Bonding : Both form N–H···O hydrogen-bonded dimers, stabilizing crystal packing. DIAZ2 also exhibits C–H···O interactions .

1-Benzyl-1,4-diazepan-5-one

• Substituents : Benzyl group at N1 .
• Crystal Structure: Monoclinic system (a = 12.602 Å, b = 7.492 Å, c = 12.824 Å, β = 111.0°). The diazepanone ring adopts a chair conformation, with the benzyl group influencing packing via π-π interactions .

3-Methyl-2,7-diphenyl-1,4-diazepan-5-one

• Substituents : 3-Methyl, 2,7-diphenyl .
• Biological Relevance: Designed as an antipsychotic analog of aripiprazole. Docking studies show interactions with A2A adenosine and β2-adrenergic receptors .

1-(Oxan-3-ylmethyl)-1,4-diazepan-5-one

• Substituents : Oxan-3-ylmethyl group.
• Predicted Conformation : The oxane ring’s bulk may stabilize a chair conformation, similar to DIAZ1. The ether oxygen could participate in hydrogen bonding, enhancing solubility compared to benzyl or phenyl analogs.

Physicochemical Properties

Compound	Molecular Weight	Substituents	Solubility (Predicted)	Melting Point (Observed)
1-(Oxan-3-ylmethyl)-1,4-diazepan-5-one	~225.3 g/mol	Oxan-3-ylmethyl	Moderate (polar group)	Not reported
DIAZ1	352.4 g/mol	2,7-Diphenyl, 3,6-dimethyl	Low (aromatic groups)	180–182°C
1-Benzyl	204.27 g/mol	Benzyl	Low	Not reported
3-Methyl-2,7-diphenyl	329.4 g/mol	3-Methyl, 2,7-diphenyl	Low	120–122°C

Key Observations :

• The oxan-3-ylmethyl group likely improves aqueous solubility compared to aromatic substituents due to its ether oxygen.
• Bulky substituents (e.g., diphenyl) reduce solubility but enhance hydrophobic interactions in biological systems.

ADME and Pharmacokinetics

• 3-Methyl-2,7-diphenyl Analogs : Favorable ADME profiles with oral bioavailability predicted .
• 1-(Oxan-3-ylmethyl) Analog : Expected to have superior metabolic stability compared to benzyl derivatives due to reduced susceptibility to oxidative metabolism.